![molecular formula C10H17F2NO4 B6235183 (2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid CAS No. 2349584-62-7](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
Overview
Description
“(2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid” is a chemical compound. It contains a tert-butoxycarbonyl (Boc) group, which is commonly used in organic synthesis to protect amines .
Synthesis Analysis
The synthesis of compounds with a Boc group can be achieved using various methods. One such method involves the use of flow microreactor systems for the direct introduction of the Boc group into a variety of organic compounds . This process is efficient, versatile, and sustainable compared to batch processes .Molecular Structure Analysis
The molecular structure of this compound includes a Boc group attached to an amine group. The Boc group is a tert-butoxycarbonyl group, which is a carbamate. The presence of the Boc group makes the compound stable and resistant to various conditions .Chemical Reactions Analysis
The Boc group in the compound can be selectively deprotected using oxalyl chloride in methanol . This reaction takes place under room temperature conditions for 1–4 hours with yields up to 90% .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid involves the protection of the amine group, followed by the introduction of the difluoropentanoic acid moiety, and finally deprotection of the amine group.", "Starting Materials": [ "tert-butyl carbamate", "5,5-difluoropentanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "diisopropylethylamine (DIPEA)", "dichloromethane (DCM)", "ethyl acetate", "triethylamine (TEA)", "acetic acid", "water" ], "Reaction": [ "Protection of the amine group of tert-butyl carbamate with acetic anhydride and DIPEA to form tert-butoxycarbonyl (Boc) carbamate", "Activation of 5,5-difluoropentanoic acid with DCC and NHS in DCM to form the NHS ester", "Addition of Boc carbamate to the NHS ester in DCM with TEA as a catalyst to form the Boc-protected difluoropentanoic acid", "Deprotection of the Boc group with TFA in DCM to form (2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid" ] } | |
CAS RN |
2349584-62-7 |
Product Name |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid |
Molecular Formula |
C10H17F2NO4 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
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